Cas no 1570-27-0 (1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-)

• Product name: 1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-
• CAS No: 1570-27-0
• MF: C₁₁H₁₀O₃
• MW: 190.1953
• CID: 199004
• PubChem ID: 5748538

1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-
• 8-Hydroxy-3,4-dimethyl-1H-2-benzopyran-1-one
• 8-hydroxy-3,4-dimethylisochromen-1-one
• 1H-2-Benzopyran-1-one, 8-hydroxy-3,4-dimethyl-
• 8-hydroxy-3,4-dimethylisocoumarin
• CHEBI:219439
• 1570-27-0
• Oospolactone
• 3,4-dimethyl-8-hydroxyisocoumarin
• DTXSID30166183
• CHEMBL477547

• Inchi： InChI=1S/C11H10O3/c1-6-7(2)14-11(13)10-8(6)4-3-5-9(10)12/h3-5,12H,1-2H3
• InChI Key： BGAZGUQSJUQJTG-UHFFFAOYSA-N
• SMILES： OC1C2=C(C(C)=C(C)OC2=O)C=CC=1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 346.5°Cat760mmHg
• Flash Point: 153.9°C
• Refractive Index: 1.589
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives